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Compound of Interest

Compound Name: 1-Bromopropane

Cat. No.: B046711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the experimental setup and protocol for the

nucleophilic substitution reaction of 1-bromopropane with sodium cyanide under reflux

conditions to synthesize butanenitrile.

Introduction
The reaction of a primary alkyl halide, such as 1-bromopropane, with a cyanide salt is a

classic and effective method for carbon chain extension in organic synthesis.[1][2] Heating the

reaction mixture under reflux is crucial to provide the necessary activation energy for the

reaction to proceed at a reasonable rate without the loss of volatile reactants or solvent.[1][3][4]

This application note details the procedure for the SN2 reaction between 1-bromopropane
and sodium cyanide in an ethanolic solution to yield butanenitrile.

Data Presentation
The following table summarizes key physicochemical properties of the starting material and the

final product.
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Property 1-Bromopropane Butanenitrile

Molecular Formula C₃H₇Br C₄H₇N

Molar Mass 122.99 g/mol 69.11 g/mol

Boiling Point 71 °C (160 °F) 116-118 °C (241-244 °F)

Density 1.35 g/mL 0.79 g/mL

Solubility in Water 2.5 g/L at 20 °C 33 g/L at 25 °C

Experimental Protocols
Materials and Equipment

1-Bromopropane (C₃H₇Br)

Sodium cyanide (NaCN)

Ethanol (C₂H₅OH), absolute

Boiling chips or magnetic stir bar and stir plate

Round-bottom flask

Reflux condenser

Heating mantle

Clamps and stand

Water tubing

Separatory funnel

Distillation apparatus (simple or fractional)

Beakers and Erlenmeyer flasks

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
1-Bromopropane:

Flammable liquid and vapor.[5] Keep away from heat, sparks, and open flames.

Harmful if swallowed or inhaled. Avoid breathing vapors.

Causes skin and serious eye irritation. Wear appropriate PPE.

Work in a well-ventilated fume hood.

Sodium Cyanide:

Fatal if swallowed, in contact with skin, or if inhaled.[6][7] Handle with extreme caution.

Contact with acids liberates very toxic gas (hydrogen cyanide).[5][7] Ensure the reaction

setup is free of acids.

Wear appropriate PPE, including double gloves.[7]

Have a cyanide antidote kit readily available and be trained in its use.

All manipulations should be performed in a certified chemical fume hood.

Reaction Setup and Procedure
Assembly of Reflux Apparatus:

Securely clamp a round-bottom flask to a ring stand.

Place a heating mantle under the flask.

Fit a reflux condenser vertically into the neck of the round-bottom flask.

Connect the lower water inlet of the condenser to a cold water source and the upper outlet

to a drain. Ensure a gentle and steady flow of water.

Reaction Execution:
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In the round-bottom flask, dissolve sodium cyanide in absolute ethanol. A typical molar

ratio is a slight excess of sodium cyanide to 1-bromopropane (e.g., 1.1:1).

Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

Carefully add 1-bromopropane to the ethanolic sodium cyanide solution.

Heat the mixture to a gentle reflux using the heating mantle. The reflux temperature will be

close to the boiling point of ethanol (approximately 78 °C).

Maintain the reflux for a period of 2 to 4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up and Purification:

After the reflux period, turn off the heating mantle and allow the reaction mixture to cool to

room temperature.

Filter the cooled mixture to remove the precipitated sodium bromide.

The filtrate contains the butanenitrile product and ethanol. To isolate the product, perform

a distillation.

Given the significant difference in boiling points between ethanol (78 °C) and butanenitrile

(116-118 °C), a simple distillation should be sufficient to remove the ethanol.

Collect the fraction that distills at the boiling point of butanenitrile.

Visualizations
Experimental Workflow
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Apparatus Setup

Reaction

Work-up and Purification

Clamp Round-Bottom Flask

Attach Reflux Condenser

Position Heating Mantle

Connect Water Tubing

Add NaCN, Ethanol, and 1-Bromopropane

Heat to Reflux (2-4 hours)

Monitor Reaction (TLC/GC)

Cool to Room Temperature

Filter to Remove NaBr

Distill to Purify Butanenitrile

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of butanenitrile.
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Reaction Pathway: SN2 Mechanism

1-Bromopropane + NaCN [NC⋯CH₂(CH₂)CH₃⋯Br]⁻SN2 Attack Butanenitrile + NaBrBromide Leaves

Click to download full resolution via product page

Caption: SN2 reaction mechanism for butanenitrile synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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